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Compound of Interest

Compound Name: Bromo-PEG2-alcohol

Cat. No.: B1667886

This guide provides comprehensive safety and handling precautions for Bromo-PEG2-alcohol,
a bifunctional molecule utilized by researchers, scientists, and drug development professionals.
As a PEG derivative containing a bromide group and a terminal hydroxyl group, it serves as a
versatile linker, with the hydrophilic PEG spacer enhancing solubility in aqueous solutions.[1][2]
[3] Adherence to the following protocols is essential for ensuring personal safety and
maintaining experimental integrity.

Chemical and Physical Properties

A foundational understanding of Bromo-PEG2-alcohol's properties is critical for its safe
handling. The key physical and chemical characteristics are summarized below.
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Property Value Reference
IUPAC Name 2-(2-bromoethoxy)ethanol
Synonyms Br-PEG2-OH, Bromo-PEG2- 314

OH
CAS Number 57641-66-4 [5]
Molecular Formula C4H9Bro2 [1][5]
Molecular Weight 169.02 g/mol [1]
Physical Form Liquid [6]
Purity >95% [4]

Hazard Identification and Safety Precautions

There are some discrepancies across safety data sheets regarding the hazard classification of
Bromo-PEG2-alcohol. While one source indicates it is not classified as a hazard under GHS,
another assigns it a "Warning" signal word with specific hazard statements.[5] To ensure the
highest level of safety, it is prudent to handle the compound as potentially hazardous.

GHS Hazard Classification:
» Signal Word: Warning
e Pictogram: GHSO07 (Exclamation mark)[6]

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.

o

o

H319: Causes serious eye irritation.

[¢]

H335: May cause respiratory irritation.
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Precautionary Statements:

A comprehensive set of precautionary measures should be followed to minimize risk.

Category Precautionary Statement Reference

_ P261: Avoid breathing mist or
Prevention [7]
vapors.

P264: Wash skin thoroughly

after handling.

[7](8]

P270: Do not eat, drink or
smoke when using this [71[8]

product.

P280: Wear protective gloves/
protective clothing/ eye [8]

protection/ face protection.

P301 + P312: IF

SWALLOWED: Call a POISON
Response , [8]

CENTER/ doctor if you feel

unwell.

P302 + P352: IF ON SKIN:

8
Wash with plenty of water. 18]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if 5]
present and easy to do.

Continue rinsing.

P337 + P313: If eye irritation
persists: Get medical advice/ [8]

attention.

Experimental Protocols
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The following protocols outline the recommended procedures for handling Bromo-PEG2-
alcohol in a laboratory setting.

3.1. Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[5][8]

3.2. Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield must be worn.[5][8]

o Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required.[5][8]
o Body Protection: A lab coat should be worn to protect against skin contact.[5]

3.3. General Hygiene Practices

Avoid all contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound and before leaving the laboratory.[5][8]

Contaminated clothing should be removed and washed before reuse.[5]

Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of
Bromo-PEG2-alcohol.
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Diagram: Workflow for Safe Handling of Bromo-PEG2-alcohol.
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Emergency Procedures

5.1. First Aid Measures

o Skin Contact: Immediately wash the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. If irritation persists, seek medical
attention.[5][8]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
ensuring to separate the eyelids. If irritation persists, seek medical attention.[5][8]

 Inhalation: Move the individual to fresh air. If symptoms are severe or persist, seek medical
attention.[5][8]

¢ Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[8][9]

5.2. Firefighting Measures
 In case of a fire, use dry powder or carbon dioxide extinguishers.[5]

» Firefighters should wear protective clothing and a self-contained breathing apparatus
(SCBA).[5]

5.3. Accidental Release Measures

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including a respirator, gloves, and eye protection.[5]

Contain the spill using an inert absorbent material such as sand or vermiculite.[5]

Collect the absorbed material into a tightly closed container for disposal.[5]

Prevent the spill from entering drains or water courses.[5][8]

Storage and Disposal
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6.1. Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

e The recommended storage temperature is refrigerated or in a freezer at -20°C.[2]

o Keep away from heat, flames, sparks, and incompatible materials such as oxidizing agents.

[5]18]

« |f stock solutions are prepared, it is recommended to store them in aliquots in tightly sealed
vials at -20°C for up to one month.[1] Before use, allow the product to equilibrate to room
temperature for at least one hour before opening.[1][10]

6.2. Disposal

o Disposal of Bromo-PEG2-alcohol and any contaminated materials must be handled as
special waste.[5][8]

e Engage a licensed disposal company and consult with local waste disposal authorities to
ensure compliance with all national and regional regulations.[5][8]

o Waste should be segregated and placed in a clearly labeled, sealed container for
"Halogenated Organic Waste."[11] Do not mix with non-halogenated waste.[11]

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for Bromo-PEG2-alcohol. It is imperative that all users consult the most recent
Safety Data Sheet (SDS) provided by the supplier before use and adhere to all institutional and
regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromo-PEG2-alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667886#safety-and-handling-precautions-for-
bromo-peg2-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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